Cas no 2096333-99-0 (3-Nitro-4-(trifluoromethoxy)phenylboronic acid)

3-Nitro-4-(trifluoromethoxy)phenylboronic acid structure
2096333-99-0 structure
Product Name:3-Nitro-4-(trifluoromethoxy)phenylboronic acid
CAS No:2096333-99-0
MF:C7H5BF3NO5
MW:250.924512624741
MDL:MFCD21332921
CID:4637961
PubChem ID:74892125
Update Time:2024-11-06

3-Nitro-4-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Nitro-4-(trifluoromethoxy)phenylboronic acid
    • [3-nitro-4-(trifluoromethoxy)phenyl]boronic acid
    • (3-Nitro-4-(trifluoromethoxy)phenyl)boronic acid
    • C7H5BF3NO5
    • Y2601
    • (3-Nitro-4-(trifluoromethoxy)phenyl)boronicacid
    • 2096333-99-0
    • E84362
    • CS-0178550
    • BS-34150
    • MFCD21332921
    • MDL: MFCD21332921
    • Inchi: 1S/C7H5BF3NO5/c9-7(10,11)17-6-2-1-4(8(13)14)3-5(6)12(15)16/h1-3,13-14H
    • InChI Key: HEYISZILWXZDPS-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(B(O)O)=CC=1[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 251.0212869g/mol
  • Monoisotopic Mass: 251.0212869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5

3-Nitro-4-(trifluoromethoxy)phenylboronic acid Pricemore >>

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